364-98-7

Diazoxide

In Stock

• CAS RN:
• 364-98-7

• Formula:
• C8H7ClN2O2S

• InChI:
• InChI=1S/C8H7ClN2O2S/c1-5-10-7-3-2-6(9)4-8(7)14(12,13)11-5/h2-4H,1H3,(H,10,11)

• InChIKey:
• GDLBFKVLRPITMI-UHFFFAOYSA-N

• Selective KIR6.x (KATP) activator;  antihypertensive.
  Diazoxide is an activator of sulfonylurea receptor 1 (SUR1) linked to ATP-sensitive potassium channel Kir6.2 (EC50 = 14.1 µM in a FLIPR assay using HEK293 cells). It also activates SUR2A/Kir6.2 and SUR2B/Kir6.2 channels in HEK293T cells in a patch-clamp assay when used at concentrations of 30 and 300 µM. Diazoxide inhibits glucose-induced insulin release from isolated rat pancreatic β cells and induces relaxation of isolated rat aortic rings precontracted with potassium chloride (IC50s = 22.6 and 22.4 µM, respectively). It reduces mean arterial pressure and cerebral blood flow in spontaneously hypertensive rats when administered intravenously as a 5 mg/kg bolus dose. Diazoxide (50 mg/kg, i.p.) increases blood glucose levels in mice. Formulations containing diazoxide have been used in the treatment of hypoglycem...

N,N-diethyl-6-(2-methoxyphenoxy)hexan-1-amine

• CAS RN:
• 5364-98-7

• Formula:
• C17H29NO2

• InChI:
• InChI=1S/C17H29NO2/c1-4-18(5-2)14-10-6-7-11-15-20-17-13-9-8-12-16(17)19-3/h8-9,12-13H,4-7,10-11,14-15H2,1-3H3

• InChIKey:
• KQNVLYAQFHRWTM-UHFFFAOYSA-N

• N,N-diethyl-6-(2-methoxyphenoxy)hexan-1-amine is a useful research compound. Its molecular formula is C17H29NO2 and its molecular weight is 279.4 g/mol. The purity is usually 95%.

4-(aminomethyl)tetrahydro-2H-pyran-4-carboxamide

In Stock

• CAS RN:
• 1030364-98-7

• Formula:
• C7H14N2O2

• InChI:
• InChI=1S/C7H14N2O2/c8-5-7(6(9)10)1-3-11-4-2-7/h1-5,8H2,(H2,9,10)

• InChIKey:
• XXPGVMATNNHWMS-UHFFFAOYSA-N

• 4-(aminomethyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.201. The purity is usually 95%.

1-benzoylpiperidine-3-carbothioamide

In Stock

• CAS RN:
• 1496364-98-7

• Formula:
• C13H16N2OS

• InChI:
• InChI=1S/C13H16N2OS/c14-12(17)11-7-4-8-15(9-11)13(16)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H2,14,17)

• InChIKey:
• KPFUZAZOVWSGFA-UHFFFAOYSA-N

• 1-benzoylpiperidine-3-carbothioamide is a useful research compound. Its molecular formula is C13H16N2OS and its molecular weight is 248.35 g/mol. The purity is usually 95%.

Tert-butyl 3-aminofuran-2-carboxylate

Usually In Stock

• CAS RN:
• 2248364-98-7

• Formula:
• C9H13NO3

• InChI:
• InChI=1S/C9H13NO3/c1-9(2,3)13-8(11)7-6(10)4-5-12-7/h4-5H,10H2,1-3H3

• InChIKey:
• IRRRROUQLCUCBE-UHFFFAOYSA-N

• Tert-butyl 3-aminofuran-2-carboxylate is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.207. The purity is usually 95%.